Cas no 1806946-70-2 (Methyl 5-(difluoromethyl)-4-iodo-2-methoxypyridine-3-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-4-iodo-2-methoxypyridine-3-carboxylate
• CAS No: 1806946-70-2
• MF: C₉H₈F₂INO₃
• MW: 343.06600189209
• CID: 4892680
• Update Time: 2025-05-26

Methyl 5-(difluoromethyl)-4-iodo-2-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-4-iodo-2-methoxypyridine-3-carboxylate

• Inchi： 1S/C9H8F2INO3/c1-15-8-5(9(14)16-2)6(12)4(3-13-8)7(10)11/h3,7H,1-2H3
• InChI Key： YSWGEZCZDWGZND-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C(=NC=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-(difluoromethyl)-4-iodo-2-methoxypyridine-3-carboxylate

Methyl 5-(difluoromethyl)-4-iodo-2-methoxypyridine-3-carboxylate (CAS No. 1806946-70-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-(difluoromethyl)-4-iodo-2-methoxypyridine-3-carboxylate (CAS No. 1806946-70-2) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound features a pyridine core substituted with an iodine atom, a difluoromethyl group, and a methoxy group, making it a valuable intermediate in the synthesis of various biologically active molecules. The unique structural attributes of this compound contribute to its utility in developing novel therapeutic agents targeting a wide range of diseases.

The CAS number 1806946-70-2 uniquely identifies this compound, ensuring precise chemical characterization and regulatory compliance. Its molecular structure, characterized by a pyridine ring with substituents at the 5th, 4th, and 3rd positions, allows for diverse chemical modifications. These modifications are crucial for tailoring the pharmacological properties of the final drug candidates, including solubility, metabolic stability, and target specificity.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced bioavailability and metabolic stability. The presence of the difluoromethyl group in Methyl 5-(difluoromethyl)-4-iodo-2-methoxypyridine-3-carboxylate aligns with this trend. Fluorinated pyridines have been extensively studied for their role in improving drug efficacy and reducing off-target effects. For instance, studies have demonstrated that fluorine atoms can modulate electronic properties and hydrogen bonding interactions, thereby influencing binding affinity to biological targets.

The iodo substituent on the pyridine ring further enhances the compound's synthetic utility. Iodine is a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. These reactions enable the introduction of diverse functional groups at specific positions of the pyridine core, facilitating the development of multifunctional drug candidates.

The methoxy group at the 2-position adds another layer of reactivity to Methyl 5-(difluoromethyl)-4-iodo-2-methoxypyridine-3-carboxylate. Methoxy groups are commonly found in pharmaceuticals due to their ability to enhance solubility and metabolic stability. Additionally, they can serve as protecting groups or be selectively removed under specific conditions to reveal other reactive sites.

The carboxylate ester at the 3-position provides an acidic functionality that can be further derivatized. This allows for the introduction of various pharmacophores or linker molecules through ester hydrolysis or transesterification reactions. Such modifications are essential for optimizing pharmacokinetic profiles and improving drug delivery systems.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyridine derivatives, in particular, have been extensively explored due to their broad spectrum of biological activities. Methyl 5-(difluoromethyl)-4-iodo-2-methoxypyridine-3-carboxylate exemplifies this trend by serving as a key building block for numerous drug candidates.

In clinical research, this compound has been utilized in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination of fluorination and iodination strategies has shown promise in enhancing binding affinity to target kinases while minimizing side effects. For example, studies have demonstrated that fluorinated pyridines can improve selectivity over off-target enzymes by modulating hydrogen bonding networks.

The role of Methyl 5-(difluoromethyl)-4-iodo-2-methoxypyridine-3-carboxylate extends beyond kinase inhibitors. It has also been employed in developing antiviral and antibacterial agents. The unique structural features of this compound allow for selective interactions with viral proteases or bacterial enzymes, leading to potent therapeutic effects.

The synthetic methodologies involving Methyl 5-(difluoromethyl)-4-iodo-2-methoxypyridine-3-carboxylate have been refined over time to achieve high yields and purity. Modern synthetic approaches often involve palladium-catalyzed cross-coupling reactions under mild conditions, minimizing side reactions and improving overall efficiency. These advancements have made it possible to produce complex drug candidates on a larger scale while maintaining high chemical integrity.

The future prospects of Methyl 5-(difluoromethyl)-4-iodo-2-methoxypyridine-3-carboxylate are promising given its versatility and utility in pharmaceutical synthesis. As research continues to uncover new biological targets and therapeutic strategies, this compound is likely to play an increasingly important role in drug development pipelines.